methyl 4-{[(4-methylphenyl)amino]methyl}benzoate

• IUPAC Name: methyl 4-[(4-methylanilino)methyl]benzoate
• InChI: InChI=1S/C16H17NO2/c1-12-3-9-15(10-4-12)17-11-13-5-7-14(8-6-13)16(18)19-2/h3-10,17H,11H2,1-2H3
• InChI Key: DINBQUYTWSOBHJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NCC2=CC=C(C=C2)C(=O)OC
• Molecular Formula: C16H17NO2
• Molecular Weight: 255.31 g/mol

Description

Methyl 4-{[(4-methylphenyl)amino]methyl}benzoate, also known as M4MPB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. M4MPB is a benzamide derivative that is commonly used as a reagent in organic synthesis.

Mechanism of Action

The mechanism of action of methyl 4-{[(4-methylphenyl)amino]methyl}benzoate is not fully understood. However, studies have shown that methyl 4-{[(4-methylphenyl)amino]methyl}benzoate induces apoptosis in cancer cells by activating the caspase pathway. methyl 4-{[(4-methylphenyl)amino]methyl}benzoate has also been shown to inhibit the growth of cancer cells by inducing cell cycle arrest at the G2/M phase.
Biochemical and Physiological Effects:
methyl 4-{[(4-methylphenyl)amino]methyl}benzoate has been shown to exhibit low toxicity towards normal cells, making it a promising candidate for the development of antitumor drugs. However, further studies are needed to investigate the long-term effects of methyl 4-{[(4-methylphenyl)amino]methyl}benzoate on human health.

Advantages and Limitations for Lab Experiments

One of the main advantages of methyl 4-{[(4-methylphenyl)amino]methyl}benzoate is its ease of synthesis and purification. methyl 4-{[(4-methylphenyl)amino]methyl}benzoate is also relatively stable under normal laboratory conditions. However, the main limitation of methyl 4-{[(4-methylphenyl)amino]methyl}benzoate is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

Future research on methyl 4-{[(4-methylphenyl)amino]methyl}benzoate could focus on its potential applications in drug development, particularly for the treatment of cancer. Further studies are also needed to investigate the long-term effects of methyl 4-{[(4-methylphenyl)amino]methyl}benzoate on human health. Additionally, the synthesis of novel derivatives of methyl 4-{[(4-methylphenyl)amino]methyl}benzoate could lead to the development of more potent and selective antitumor agents.

Synthesis Methods

The synthesis of methyl 4-{[(4-methylphenyl)amino]methyl}benzoate involves the reaction of 4-{[(4-methylphenyl)amino]methyl}benzoic acid with methanol and thionyl chloride. The reaction mixture is then heated under reflux, and the resulting product is purified through recrystallization. The purity of the final product can be determined through various analytical techniques such as HPLC and NMR spectroscopy.

Scientific Research Applications

Methyl 4-{[(4-methylphenyl)amino]methyl}benzoate has been extensively studied for its potential applications in various fields such as medicinal chemistry, materials science, and organic synthesis. In medicinal chemistry, methyl 4-{[(4-methylphenyl)amino]methyl}benzoate has been shown to exhibit potent antitumor activity against various cancer cell lines. methyl 4-{[(4-methylphenyl)amino]methyl}benzoate has also been investigated for its potential use as a fluorescent probe for the detection of metal ions in biological samples. In materials science, methyl 4-{[(4-methylphenyl)amino]methyl}benzoate has been used as a building block for the synthesis of novel luminescent materials.